Cas no 2171791-90-3 (4-amino-2-3-(methylsulfanyl)propyl-1,2-oxazolidin-3-one)

• Product Name: 4-amino-2-3-(methylsulfanyl)propyl-1,2-oxazolidin-3-one
• CAS No: 2171791-90-3
• MF: C₇H₁₄N₂O₂S
• MW: 190.263260364532
• CID: 6307762
• PubChem ID: 165848344
• Update Time: 2025-05-26

4-amino-2-3-(methylsulfanyl)propyl-1,2-oxazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-3-(methylsulfanyl)propyl-1,2-oxazolidin-3-one
• 2171791-90-3
• 4-amino-2-[3-(methylsulfanyl)propyl]-1,2-oxazolidin-3-one
• EN300-1645848

• Inchi： 1S/C7H14N2O2S/c1-12-4-2-3-9-7(10)6(8)5-11-9/h6H,2-5,8H2,1H3
• InChI Key： HQHFXXUBOONKKB-UHFFFAOYSA-N
• SMILES： S(C)CCCN1C(C(CO1)N)=O

Computed Properties

• Exact Mass: 190.07759887g/mol
• Monoisotopic Mass: 190.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 80.9Ų

Additional information on 4-amino-2-3-(methylsulfanyl)propyl-1,2-oxazolidin-3-one

Professional Introduction to 4-amino-2-3-(methylsulfanyl)propyl-1,2-oxazolidin-3-one (CAS No. 2171791-90-3)

4-amino-2-3-(methylsulfanyl)propyl-1,2-oxazolidin-3-one, identified by its CAS number 2171791-90-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the oxazolidinone class, a structural motif known for its broad spectrum of biological activities and utility in drug development. The presence of both amino and methylsulfanyl functional groups in its molecular framework endows it with unique chemical reactivity and potential applications in medicinal chemistry.

The structural integrity of 4-amino-2-3-(methylsulfanyl)propyl-1,2-oxazolidin-3-one is characterized by a five-membered oxygen-containing ring, which is a hallmark of oxazolidinones. This ring system is highly versatile, allowing for modifications at various positions to tailor its pharmacological properties. The compound’s primary amine group at the 4-position and the tertiary amine derived from the methylsulfanyl-substituted propyl side chain contribute to its ability to engage in hydrogen bonding and coordinate with metal ions, making it a promising candidate for the development of metal-based therapeutics.

In recent years, there has been a surge in research focused on oxazolidinone derivatives due to their demonstrated efficacy as scaffolds for antimicrobial, anti-inflammatory, and anticancer agents. The specific substitution pattern of 4-amino-2-3-(methylsulfanyl)propyl-1,2-oxazolidin-3-one positions it as a potential lead compound for further derivatization and optimization. Studies have highlighted its potential in modulating enzyme activity and interacting with biological targets, which are critical steps in drug discovery.

One of the most compelling aspects of this compound is its role in the development of novel antimicrobial agents. The rise of antibiotic-resistant pathogens has necessitated the exploration of alternative therapeutic strategies. 4-amino-2-3-(methylsulfanyl)propyl-1,2-oxazolidin-3-one has been investigated for its ability to disrupt bacterial cell wall synthesis and inhibit key metabolic pathways. Preliminary in vitro studies suggest that it exhibits promising activity against Gram-positive bacteria, including strains resistant to conventional antibiotics. This makes it an attractive candidate for further preclinical evaluation.

The incorporation of the methylsulfanyl group into the molecular structure is particularly noteworthy. This functional moiety not only enhances the compound’s solubility but also influences its interactions with biological targets. Methylsulfanyl groups are known to exhibit moderate lipophilicity, which can be advantageous for crossing biological membranes while maintaining sufficient water solubility for systemic administration. This balance is often sought after in drug design to ensure adequate bioavailability and target engagement.

From a synthetic chemistry perspective, 4-amino-2-3-(methylsulfanyl)propyl-1,2-oxazolidin-3-one presents an interesting challenge due to its complex stereochemistry. The synthesis of oxazolidinones typically involves cyclocondensation reactions between β-dicarbonyl compounds and azomethine ylides or hydroxamic acids. The presence of multiple stereocenters necessitates careful control over reaction conditions to achieve high enantiomeric purity. Advances in asymmetric synthesis have enabled more efficient routes to enantiomerically enriched derivatives, which are often more pharmacologically active.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery. Oxazolidinones, in particular, have shown promise across multiple therapeutic areas due to their ability to mimic natural amino acid structures and interact with enzymes and receptors in unique ways. The versatility of 4-amino-2-3-(methylsulfanyl)propyl-1,2-oxazolidin-3-one makes it a valuable building block for medicinal chemists seeking to develop innovative treatments.

In conclusion,4-amino--*2*-3-(*methylsulfanyl*)propyl-*1*,*2*-oxazolidin-*3*-one* (CAS No.*2171791-*90-*3*) represents a significant advancement in pharmaceutical chemistry with potential applications ranging from antimicrobial therapy to broader therapeutic interventions.* Its unique structural features,* including* amino *and* methylsulfanyl *substitutions, make it an intriguing candidate for further research.* As our understanding*of* biological targets*and* synthetic methodologies*evolves,*this* *compound*holds promise as*a key intermediate*for developing novel therapeutic agents.* Continued investigation into its pharmacological properties and synthetic pathways will likely uncover even more possibilities for its application in medicine.*